![molecular formula C8H8ClNO2 B159884 Ethyl 5-Chloropyridine-2-carboxylate CAS No. 128072-93-5](/img/structure/B159884.png)
Ethyl 5-Chloropyridine-2-carboxylate
Overview
Description
Ethyl 5-Chloropyridine-2-carboxylate is a chemical compound with the CAS Number: 128072-93-5 and Linear Formula: C8H8ClNO2 . It has a molecular weight of 185.61 and is a solid in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is ethyl 5-chloro-2-pyridinecarboxylate . The InChI Code is 1S/C8H8ClNO2/c1-2-12-8(11)7-4-3-6(9)5-10-7/h3-5H,2H2,1H3 .Physical And Chemical Properties Analysis
This compound has a melting point of 47 - 50°C . The predicted boiling point is 263.4±20.0 °C and the predicted density is 1.245±0.06 g/cm3 . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Chemical Synthesis and Intermediate Applications
Ethyl 5-Chloropyridine-2-carboxylate serves as a pivotal intermediate in various chemical synthesis processes. For instance, it's used in the creation of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation, resulting in compounds like ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates, showcasing complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). Moreover, its by-products, such as 3-Chloropyridin-2-amine, are known for forming intermolecular hydrogen-bonding associations, demonstrating its versatility in chemical synthesis (Hu, Yang, Luo, & Li, 2011).
Pesticide Synthesis
This compound is an essential intermediate for synthesizing pesticides like chlorantraniliprole. Research outlines efficient routes and technologies for pyrazole synthesis from this compound, underlining its importance in the agricultural sector (Ju, 2014).
Textile Industry Application
The compound's derivatives, such as ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate, play a significant role in the textile industry. These derivatives are used as disperse dyes, exhibiting excellent fastness properties on fabrics like polyester and nylon, contributing to the coloration and durability of textiles (Abolude, Bello, Nkeonye, & Giwa, 2021).
Medicinal Chemistry
In medicinal chemistry, this compound derivatives are synthesized and explored for potential pharmacological properties. For example, ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates have been prepared and are anticipated to exhibit antihypertensive activity, showcasing the compound's role in drug discovery and development (Kumar & Mashelker, 2006).
Safety and Hazards
Mechanism of Action
Ethyl 5-chloropicolinate, also known as Ethyl 5-Chloropyridine-2-carboxylate, Ethyl 5-chloro-2-pyridinecarboxylate, or 5-Chloro-pyridine-2-carboxylic acid ethyl ester, is a chemical compound with the molecular formula C8H8ClNO2 . This article aims to provide a comprehensive review of the mechanism of action of Ethyl 5-chloropicolinate, covering its primary targets, mode of action, affected biochemical pathways, pharmacokinetics, the results of its action, and the influence of environmental factors on its action.
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is bbb permeant . The compound’s skin permeation is low, with a log Kp of -5.53 cm/s .
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c .
properties
IUPAC Name |
ethyl 5-chloropyridine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-2-12-8(11)7-4-3-6(9)5-10-7/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEBBWTPLBRZIOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30572548 | |
Record name | Ethyl 5-chloropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30572548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
128072-93-5 | |
Record name | Ethyl 5-chloropyridine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30572548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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